Cas no 139268-89-6 (Ethanone, 1-(4-chlorophenyl)-2-(ethylsulfonyl)-)

• Product Name: Ethanone, 1-(4-chlorophenyl)-2-(ethylsulfonyl)-
• CAS No: 139268-89-6
• MF: C₁₀H₁₁ClO₃S
• MW: 246.710541009903
• CID: 1265202
• PubChem ID: 64644098
• Update Time: 2025-04-20

Ethanone, 1-(4-chlorophenyl)-2-(ethylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-chlorophenyl)-2-(ethylsulfonyl)-
• 139268-89-6
• 1-(4-Chlorophenyl)-2-(ethylsulfonyl)ethanone
• AKOS013970418
• 1-(4-Chloro-phenyl)-2-ethanesulfonyl-ethanone

• Inchi： 1S/C10H11ClO3S/c1-2-15(13,14)7-10(12)8-3-5-9(11)6-4-8/h3-6H,2,7H2,1H3
• InChI Key： GYVDDZMHNYYZAM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CS(CC)(=O)=O)=O

Computed Properties

• Exact Mass: 246.01183
• Monoisotopic Mass: 246.0117431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• PSA: 51.21